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Compound of Interest

Compound Name: 2-Ethylhexyl bromide-d17

Cat. No.: B12394808 Get Quote

For researchers, scientists, and drug development professionals, the accuracy and reliability of

analytical measurements are paramount. Certified Reference Materials (CRMs) play a crucial

role in ensuring the quality and validity of these measurements. This guide provides a

comprehensive comparison of potential suppliers for 2-Ethylhexyl bromide-d17, a deuterated

internal standard used in various analytical applications, including pharmacokinetic studies and

environmental analysis.

Comparison of Potential Suppliers
The selection of a CRM supplier is a critical step that impacts data quality. Key considerations

include the supplier's accreditation, the comprehensiveness of the Certificate of Analysis

(COA), and the availability of supporting documentation. The following table summarizes the

offerings from several reputable suppliers of deuterated compounds. While a specific COA for

2-Ethylhexyl bromide-d17 was not publicly available from all vendors at the time of this

review, this comparison is based on their general product documentation and quality systems.
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Supplier ISO Accreditation
Certificate of
Analysis (COA)
Highlights

Noteworthy
Features

TLC Pharmaceutical

Standards

ISO 17034, ISO

17025[1]

Provides a

comprehensive COA

including data from

HPLC, NMR, MS, IR,

Elemental Analysis,

GC, Water Content,

and residual solvents.

[1]

Specializes in the

custom synthesis of

complex organic

compounds and offers

over 22,000 certified

reference standards.

[1]

Cerilliant (a brand of

MilliporeSigma)

ISO 17034, ISO/IEC

17025[2][3]

Data-inclusive COAs

with traceability and

uncertainty

determinations. Purity

and identity are

verified by two

orthogonal methods.

[4]

Offers a wide range of

CRMs for various

testing applications

and provides detailed

information on

residual solvents,

water, and trace

inorganics.[4]

IsoSciences (an

Entegris company)
ISO 9001:2015[5]

Provides a complete

COA with structural

identity by ¹H-NMR

and ¹³C-NMR, purity

assessment by HPLC-

UV, GC-FID or HPLC-

ELSD, and isotopic

incorporation by LC-

MS or GC-MS.[5]

Specializes in the

production of

isotopically labeled

internal standards for

mass spectrometry

analysis.[5][6]

CDN Isotopes
Information not readily

available

Provides isotopic

enrichment level (e.g.,

98 atom % D).[7]

Offers a wide variety

of deuterated

compounds.

MedchemExpress Information not readily

available

States that a

Certificate of Analysis

is available and allows

Provides a wide range

of bioactive molecules

for research.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.cerilliant.com/
https://www.cerilliant.com/
https://www.cerilliant.com/
https://cr2000.it/wp-content/uploads/2023/01/116_0004_lot06092105.pdf
https://www.cerilliant.com/
https://lifesciences.entegris.com/content/dam/web/resources/catalogs/catalog-isociences-12963.pdf
https://lifesciences.entegris.com/content/dam/web/resources/catalogs/catalog-isociences-12963.pdf
https://lifesciences.entegris.com/en/home/products/specialty-chemicals/stable-isotope-labeling-compounds.html
https://lifesciences.entegris.com/en/home/products/specialty-chemicals/stable-isotope-labeling-compounds.html
https://lifesciences.entegris.com/en/home/products/specialty-chemicals/stable-isotope-labeling-compounds.html
https://www.cdnisotopes.com/media/catalog/pdf/CAT_CDN_WEB_2017_USA_v3.pdf
https://www.medchemexpress.com/2-ethylhexyl-bromide-d17.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


for the request of an

HNMR report.[8]

Toronto Research

Chemicals (TRC)
ISO 9001[9]

Delivers a complete

analytical data

package, including full

spectroscopic

analysis, Certificate of

Analysis, and

specified chemical

purity by NMR, HPLC,

MS & Elemental

Analysis.

Specializes in the

synthesis of

isotopically labeled

compounds for

various research

fields.

Experimental Protocols
The following are detailed methodologies for key experiments typically performed to certify a

reference material like 2-Ethylhexyl bromide-d17.

Purity Determination by High-Performance Liquid
Chromatography with Ultraviolet Detection (HPLC-UV)
This method is used to determine the chemical purity of the material by separating it from any

non-deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reverse-

phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size), and an autosampler.

Mobile Phase: A gradient of acetonitrile and water.

Procedure:

A solution of 2-Ethylhexyl bromide-d17 is prepared in acetonitrile at a concentration of

approximately 1 mg/mL.

The HPLC system is equilibrated with the initial mobile phase composition.

A 10 µL aliquot of the sample solution is injected onto the column.
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The gradient is run to separate the analyte from any impurities.

The UV detector is set to a wavelength where the analyte has maximum absorbance.

The purity is calculated by dividing the peak area of the main component by the total peak

area of all components in the chromatogram.

Isotopic Enrichment Determination by Mass
Spectrometry (MS)
This method quantifies the percentage of deuterium incorporation in the molecule.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) or a liquid

chromatograph coupled to a mass spectrometer (LC-MS).

Procedure:

A dilute solution of the 2-Ethylhexyl bromide-d17 is prepared.

The sample is introduced into the mass spectrometer.

The mass spectrum is acquired, showing the distribution of ions with different masses.

The relative intensities of the ion corresponding to the fully deuterated molecule (d17) and

the ions corresponding to molecules with fewer deuterium atoms are measured.

The isotopic enrichment is calculated based on the relative abundances of these ions.

Structural Elucidation by Proton Nuclear Magnetic
Resonance (¹H-NMR) Spectroscopy
This technique is used to confirm the chemical structure of the compound and to ensure that

the deuterium atoms are in the expected positions.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:
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A small amount of the 2-Ethylhexyl bromide-d17 is dissolved in a deuterated solvent

(e.g., chloroform-d, CDCl₃).

The sample is placed in the NMR spectrometer.

The ¹H-NMR spectrum is acquired.

The absence of signals in the regions where protons would be expected in the non-

deuterated 2-Ethylhexyl bromide confirms the high level of deuteration. The remaining

residual proton signals can also be used to confirm the structure.

Workflow for Selecting a Certified Reference
Material
The process of selecting a suitable CRM involves several key steps to ensure the chosen

material meets the requirements of the intended application.
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Define Analytical Requirements

Identify Potential Suppliers

Evaluate Supplier Accreditations (ISO 17034, ISO 17025)

Request and Review Certificates of Analysis (COA)

Compare Quantitative Data (Purity, Isotopic Enrichment)

Assess Suitability for Intended Use

Select and Procure CRM

Click to download full resolution via product page

Workflow for selecting a certified reference material.

Logical Relationship of CRM Certification
Components
The certification of a reference material is a multi-faceted process that relies on the interplay of

several key analytical and quality assurance components.
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Analytical Characterization Quality Assurance

Purity (e.g., HPLC)

Certified Reference Material

Identity (e.g., NMR, MS) Isotopic Enrichment (MS) Homogeneity Stability Uncertainty Budget
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Key components of CRM certification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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